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Personal protective equipment for handling 4-
Bromo-2,6-difluorobenzaldehyde
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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzaldehyde

Cat. No.: B1272164

Essential Safety and Handling Guide for 4-
Bromo-2,6-difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
4-Bromo-2,6-difluorobenzaldehyde (CAS No. 537013-51-7). Adherence to these procedures
is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromo-2,6-difluorobenzaldehyde is classified as acutely toxic if swallowed.[1][2]
Appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1272164?utm_src=pdf-interest
https://www.benchchem.com/product/b1272164?utm_src=pdf-body
https://www.benchchem.com/product/b1272164?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/706957
http://www.ichemical.com/products/537013-51-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[1]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
or chemical-resistant apron is

mandatory.[1]

Prevents skin contact which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, use a NIOSH-
approved respirator with type
P2 (EN 143) respirator
cartridges.[1]

Minimizes the inhalation of
dust or vapors, which may
cause respiratory tract

irritation.

Footwear

Closed-toe shoes made of a

chemically resistant material.

Protects feet from potential

spills.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Bromo-2,6-

difluorobenzaldehyde is provided below for quick reference.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C7H3BrF20]3]

Molecular Weight 221.00 g/mol [1]

Appearance White to light yellow to light orange powder to
crystal[3]

Melting Point 75 - 81 °C[1][3]

Flash Point > 110 °C (> 230 °F)[1]

Purity > 96%][1]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 4-Bromo-2,6-difluorobenzaldehyde is essential to
minimize risk.

e Preparation:

o

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Assemble all necessary PPE and ensure it is in good condition.

o

Have a spill kit readily accessible.
e Handling:

o Conduct all weighing and handling of the solid compound within a certified chemical fume
hood to avoid dust generation.

o Avoid direct contact with skin, eyes, and clothing.

o Keep the container tightly closed when not in use.
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o Do not eat, drink, or smoke in the handling area.[4]

e Storage:

o Store in a cool, dry, and well-ventilated area.[4][5]

o Keep the container tightly closed and stored at 2 - 8 °C.[3]

o Store away from incompatible materials such as strong oxidizing agents.
First Aid Measures
Immediate action is required in case of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[5][6]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[5][6][7]

¢ Ingestion: If swallowed, immediately call a POISON CENTER or doctor/physician.[2] Clean
mouth with water. Get medical attention.[5]

Disposal Plan

Proper disposal of 4-Bromo-2,6-difluorobenzaldehyde and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste material in a designated, properly labeled, and sealed
container for hazardous waste.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.[4]
[5] Do not dispose of down the drain or in regular trash. The primary method for disposal is
through a licensed hazardous waste disposal company.[8]
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o Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste.

Emergency Spill Response

In the event of a spill, follow these procedures to ensure safety and minimize environmental
impact.
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Immediate Actions

Evacuate non-essential personnel

'

Ensure adequate ventilation
(avoid creating airborne dust)

'

Contain the spill to prevent spreading

Cleanup & Decontamination

For solid spills, carefully sweep or scoop up material.
For liquid spills, absorb with inert material.

l

Place cleanup materials into a sealed,
labeled hazardous waste container.

l

Clean the spill area thoroughly
with a suitable solvent, followed by soap and water.

Disgosal

Dispose of all cleanup materials
as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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